Cas no 1453266-30-2 (2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide)

• Product Name: 2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide
• CAS No: 1453266-30-2
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• CID: 5716153
• PubChem ID: 10443356
• Update Time: 2025-06-09

2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-182797
• 1453266-30-2
• 2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide
• (2E)-2-hydroxyimino-N-(2,3,4-trifluorophenyl)acetamide
• Acetamide, 2-(hydroxyimino)-N-(2,3,4-trifluorophenyl)-

• Inchi： 1S/C8H5F3N2O2/c9-4-1-2-5(8(11)7(4)10)13-6(14)3-12-15/h1-3,15H,(H,13,14)/b12-3+
• InChI Key： DSLHOZVFNXOCDR-KGVSQERTSA-N
• SMILES： FC1C(=C(C=CC=1NC(/C=N/O)=O)F)F

Computed Properties

• Exact Mass: 218.03031189g/mol
• Monoisotopic Mass: 218.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.7Ų

Additional information on 2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide

Introduction to 2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide (CAS No. 1453266-30-2) and Its Recent Applications in Chemical Biology

2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide (CAS No. 1453266-30-2) is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of β-diketones and is characterized by the presence of a hydroxyimino group and a trifluorophenyl moiety, which contribute to its remarkable reactivity and biological activity. The introduction of fluorine atoms into the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug discovery and medicinal chemistry applications.

The hydroxyimino functional group in this compound plays a crucial role in its reactivity, particularly in redox processes and metal coordination. This feature has been exploited in various biochemical pathways, including enzyme inhibition and signal transduction. Recent studies have highlighted the potential of this compound as a modulator of oxidative stress-related diseases, where its ability to interact with reactive oxygen species (ROS) and metal ions has been extensively explored.

One of the most compelling aspects of 2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide is its versatility in synthetic chemistry. The trifluorophenyl group not only improves the compound's pharmacokinetic properties but also allows for further derivatization through cross-coupling reactions, such as Suzuki-Miyaura coupling, which has been widely used in the construction of complex organic molecules. These synthetic attributes make it a valuable building block for the development of novel therapeutic agents.

In recent years, researchers have been investigating the pharmacological effects of fluorinated derivatives like 2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide in various disease models. For instance, studies have demonstrated its potential role in inhibiting inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The trifluoromethyl group's electron-withdrawing effect enhances the binding affinity of these compounds to their target enzymes, leading to more potent inhibition.

The application of computational chemistry and molecular modeling has further elucidated the interaction mechanisms between 2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide and biological targets. These studies have revealed that the compound can form stable hydrogen bonds with amino acid residues in protein active sites, thereby modulating enzyme activity. Additionally, the presence of fluorine atoms increases the compound's resistance to metabolic degradation, allowing for prolonged biological activity.

Another area where this compound has shown promise is in the development of anticancer agents. The ability of hydroxyimino compounds to interfere with DNA replication and repair mechanisms has been exploited in several experimental cancer therapies. Preclinical studies have indicated that derivatives of 2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide can induce apoptosis in cancer cells by activating stress signaling pathways such as p53-dependent apoptosis. The trifluorophenyl group further enhances these effects by improving cellular uptake and reducing efflux via drug transporters.

The synthesis of 2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide involves multi-step organic transformations that highlight its synthetic utility. Key steps include condensation reactions with hydroxamic acids followed by palladium-catalyzed cross-coupling to introduce the trifluorophenyl moiety. Advances in catalytic systems have enabled more efficient and scalable synthesis routes for this compound, making it more accessible for industrial applications.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The unique electronic properties of fluorine atoms allow for fine-tuning of physicochemical properties such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic stability. These attributes are critical for optimizing drug candidates for clinical use. 2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide, with its well-defined structural features and biological activities, exemplifies how fluorinated heterocycles can contribute to innovative therapeutic strategies.

Future research directions may focus on exploring new derivatives of this compound to enhance their therapeutic efficacy while minimizing potential side effects. Additionally, investigating its role in complex disease pathways could uncover novel mechanisms that could be targeted for treatment. The integration of high-throughput screening technologies with structure-activity relationship (SAR) studies will likely accelerate the discovery process for new derivatives.

In conclusion, 2-(N-Hydroxyimino)-N-(2,3,4-trifluorophenyl)acetamide (CAS No. 1453266-30-2) represents a promising scaffold for developing innovative therapeutic agents with applications ranging from anti-inflammatory to anticancer treatments. Its unique structural features—particularly the combination of a hydroxyimino group and a trifluorophenyl moiety—make it a versatile tool for medicinal chemists seeking to design next-generation drugs.